Cas no 1805091-48-8 (2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine)

2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine is a halogenated pyridine derivative featuring both amino and difluoromethyl functional groups, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of an iodinated aromatic ring enhances its reactivity in cross-coupling reactions, while the aminomethyl group allows for further derivatization. The difluoromethyl moiety contributes to metabolic stability and bioavailability, which is advantageous in drug design. This compound’s structural features make it particularly useful for constructing complex heterocycles or as a building block in medicinal chemistry. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.
2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine structure
1805091-48-8 structure
Product Name:2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine
CAS No:1805091-48-8
MF:C8H9F2IN2
MW:298.071740865707
CID:4891378
Update Time:2025-05-20

2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine
    • Inchi: 1S/C8H9F2IN2/c1-4-2-5(7(9)10)8(11)13-6(4)3-12/h2,7H,3,12H2,1H3
    • InChI Key: YITQYCHLZYBPTG-UHFFFAOYSA-N
    • SMILES: IC1=C(C(F)F)C=C(C)C(CN)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 168
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.9

2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029025095-250mg
2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine
1805091-48-8 95%
250mg
$931.00 2022-04-01
Alichem
A029025095-500mg
2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine
1805091-48-8 95%
500mg
$1,701.85 2022-04-01
Alichem
A029025095-1g
2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine
1805091-48-8 95%
1g
$3,097.65 2022-04-01

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine

2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine (CAS No. 1805091-48-8): An Emerging Compound in Medicinal Chemistry

2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine (CAS No. 1805091-48-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine is characterized by the presence of an aminomethyl group, a difluoromethyl moiety, an iodine atom, and a methyl group. These functional groups contribute to the compound's chemical stability and biological activity. The aminomethyl group can participate in hydrogen bonding and other interactions with biological targets, while the difluoromethyl moiety enhances lipophilicity and metabolic stability. The iodine atom provides additional steric and electronic effects that can influence the compound's pharmacological profile.

Recent studies have highlighted the potential of 2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

In another study, 2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine was evaluated for its antiviral properties against several viral strains, including influenza A virus and herpes simplex virus (HSV). The results showed that the compound exhibited significant antiviral activity by inhibiting viral replication and reducing viral load in infected cells. This finding opens up new possibilities for the development of antiviral drugs based on this scaffold.

The anticancer potential of 2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine has also been explored. A research team from the University of California demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

Beyond its direct therapeutic applications, 2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine has also shown promise as a lead compound for drug discovery. Its versatile structure allows for easy modification through synthetic chemistry techniques, enabling researchers to optimize its pharmacological properties for specific therapeutic targets. For example, substituting different functional groups on the pyridine ring can enhance selectivity and potency against specific enzymes or receptors.

The synthesis of 2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine involves several well-established chemical reactions. One common approach is to start with 5-bromo-2-chloropyridine and undergo a series of transformations including nucleophilic substitution, cross-coupling reactions, and functional group manipulations. The final step typically involves reductive amination to introduce the aminomethyl group. This synthetic route provides a robust and scalable method for producing the compound in high purity.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine (CAS No. 1805091-48-8) is an emerging compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its use in various medical applications.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd